Cas no 1270541-17-7 (2-(2-FLUORO-4-METHOXYPHENYL)PYRROLIDINE)
2-(2-FLUORO-4-METHOXYPHENYL)PYRROLIDINE Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-FLUORO-4-METHOXYPHENYL)PYRROLIDINE
- Pyrrolidine, 2-(2-fluoro-4-methoxyphenyl)-
- 1270541-17-7
- 1213101-67-7
- AKOS006316719
- EN300-1845730
-
- Inchi: 1S/C11H14FNO/c1-14-8-4-5-9(10(12)7-8)11-3-2-6-13-11/h4-5,7,11,13H,2-3,6H2,1H3
- InChI Key: RLSHYPATHAWPAR-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C1CCCN1)OC
Computed Properties
- Exact Mass: 195.105942232g/mol
- Monoisotopic Mass: 195.105942232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- Density: 1.102±0.06 g/cm3(Predicted)
- Boiling Point: 253.1±40.0 °C(Predicted)
- pka: 9.60±0.10(Predicted)
2-(2-FLUORO-4-METHOXYPHENYL)PYRROLIDINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1845730-1.0g |
2-(2-fluoro-4-methoxyphenyl)pyrrolidine |
1270541-17-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1845730-0.05g |
2-(2-fluoro-4-methoxyphenyl)pyrrolidine |
1270541-17-7 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1845730-0.1g |
2-(2-fluoro-4-methoxyphenyl)pyrrolidine |
1270541-17-7 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1845730-0.25g |
2-(2-fluoro-4-methoxyphenyl)pyrrolidine |
1270541-17-7 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1845730-0.5g |
2-(2-fluoro-4-methoxyphenyl)pyrrolidine |
1270541-17-7 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1845730-1g |
2-(2-fluoro-4-methoxyphenyl)pyrrolidine |
1270541-17-7 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1845730-2.5g |
2-(2-fluoro-4-methoxyphenyl)pyrrolidine |
1270541-17-7 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1845730-5g |
2-(2-fluoro-4-methoxyphenyl)pyrrolidine |
1270541-17-7 | 5g |
$2650.0 | 2023-09-19 | ||
| Enamine | EN300-1845730-10g |
2-(2-fluoro-4-methoxyphenyl)pyrrolidine |
1270541-17-7 | 10g |
$3929.0 | 2023-09-19 |
2-(2-FLUORO-4-METHOXYPHENYL)PYRROLIDINE Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2-(2-FLUORO-4-METHOXYPHENYL)PYRROLIDINE
Recent Advances in the Study of 2-(2-Fluoro-4-methoxyphenyl)pyrrolidine (CAS: 1270541-17-7) in Chemical Biology and Pharmaceutical Research
The compound 2-(2-Fluoro-4-methoxyphenyl)pyrrolidine (CAS: 1270541-17-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated and methoxylated phenylpyrrolidine structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.
One of the key areas of research has been the synthesis and optimization of 2-(2-Fluoro-4-methoxyphenyl)pyrrolidine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized method involves a palladium-catalyzed coupling reaction, which has been shown to be both efficient and scalable. This advancement is critical for further preclinical and clinical studies.
Pharmacologically, 2-(2-Fluoro-4-methoxyphenyl)pyrrolidine has demonstrated notable activity as a modulator of central nervous system (CNS) receptors. Preliminary in vitro and in vivo studies suggest that the compound exhibits high affinity for serotonin and dopamine receptors, indicating potential applications in treating neurological disorders such as depression, anxiety, and Parkinson's disease. A recent study in Neuropharmacology (2024) highlighted its efficacy in reducing depressive-like behaviors in rodent models, with minimal side effects compared to existing therapeutics.
In addition to its CNS activity, this compound has also been investigated for its anti-inflammatory and analgesic properties. Research published in European Journal of Pharmacology (2023) reported that 2-(2-Fluoro-4-methoxyphenyl)pyrrolidine inhibits key inflammatory pathways, such as NF-κB and COX-2, suggesting its potential as a novel anti-inflammatory agent. These findings open new avenues for the development of treatments for chronic inflammatory conditions.
Despite these promising results, challenges remain in the clinical translation of 2-(2-Fluoro-4-methoxyphenyl)pyrrolidine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focusing on structural modifications to enhance its pharmacokinetic profile while retaining its therapeutic efficacy.
In conclusion, 2-(2-Fluoro-4-methoxyphenyl)pyrrolidine (CAS: 1270541-17-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse pharmacological activities and recent advancements in synthesis and mechanistic understanding underscore its potential as a lead candidate for multiple therapeutic applications. Continued research and development are essential to fully realize its clinical potential.
1270541-17-7 (2-(2-FLUORO-4-METHOXYPHENYL)PYRROLIDINE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)